6-((5Z)-5-{[2-(4-morpholinyl)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl)hexanoic acid

• Molecular Formula: C22H24N4O5S2
• Molecular Weight: 488.6 g/mol
• IUPAC Name: 6-[(5Z)-5-[(2-morpholin-4-yl-4-oxopyrido[1,2-a]pyrimidin-3-yl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanoic acid
• InChI: InChI=1S/C22H24N4O5S2/c27-18(28)7-2-1-4-9-26-21(30)16(33-22(26)32)14-15-19(24-10-12-31-13-11-24)23-17-6-3-5-8-25(17)20(15)29/h3,5-6,8,14H,1-2,4,7,9-13H2,(H,27,28)/b16-14-
• InChI Key: IQCIMQHGXYLYBP-PEZBUJJGSA-N
• Isomeric SMILES: C1COCCN1C2=C(C(=O)N3C=CC=CC3=N2)/C=C\4/C(=O)N(C(=S)S4)CCCCCC(=O)O
• Canonical SMILES: C1COCCN1C2=C(C(=O)N3C=CC=CC3=N2)C=C4C(=O)N(C(=S)S4)CCCCCC(=O)O

Description

The compound 6-((5Z)-5-{[2-(4-morpholinyl)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl)hexanoic acid features a hybrid heterocyclic scaffold comprising:

• A pyrido[1,2-a]pyrimidin-4-one core substituted with a 4-morpholinyl group at position 2.
• A thiazolidin-4-one ring with a Z-configuration methylene bridge linking the pyrido-pyrimidinone and thiazolidinone moieties.

This structure suggests applications in medicinal chemistry, particularly as a protease inhibitor or kinase modulator, given the prevalence of pyrido-pyrimidinones and thiazolidinones in drug discovery .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-((5Z)-5-{[2-(4-morpholinyl)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl)hexanoic acid involves multiple steps. One common approach is the sequential palladium-catalyzed cross-coupling reactions using triorganoindium reagents . This methodology allows for the selective and efficient synthesis of the compound by functionalizing specific positions on the pyrimidine ring.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

This compound can undergo various types of chemical reactions, including:

Oxidation: The presence of thioxo and oxo groups allows for oxidation reactions under suitable conditions.

Reduction: The compound can be reduced to form different derivatives.

Substitution: Functional groups on the pyrimidine and thiazolidin rings can be substituted with other groups using appropriate reagents.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogenating agents, organometallic reagents.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce alcohols or amines.

Scientific Research Applications

6-((5Z)-5-{[2-(4-morpholinyl)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl)hexanoic acid has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Investigated for its therapeutic potential in treating diseases such as cancer and autoimmune disorders.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which this compound exerts its effects involves interactions with specific molecular targets. It may inhibit certain enzymes or bind to receptors, thereby modulating biological pathways. The exact mechanism can vary depending on the specific application and target.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Modifications and Substituent Effects

Table 1: Key Structural Variations in Analogs

Compound Name/ID	Substituent on Pyrido-Pyrimidinone	Thiazolidinone Substituent	Acid Chain Length	Key Differences vs. Target Compound	Reference
Target Compound	4-Morpholinyl	None	Hexanoic acid	Reference	-
6-[(5Z)-5-({2-[4-(4-Methoxyphenyl)-1-piperazinyl]-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}methylene)...	4-(4-Methoxyphenyl)-piperazinyl	None	Hexanoic acid	Piperazinyl vs. morpholinyl; methoxy addition
6-{(5Z)-5-[(3-{4-[(2-Chlorobenzyl)oxy]phenyl}-1-phenyl-1H-pyrazol-4-yl)methylene]...	Pyrazolyl-chlorobenzyloxy	None	Hexanoic acid	Pyrazolyl instead of pyrido-pyrimidinone
Compound 43 ()	Bromophenyl-furyl	None	Hexanoic acid	Furyl instead of pyrido-pyrimidinone
7-Methyl-2-(4-morpholinyl)-3-[(Z)-(4-oxo-3-propyl-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]...	4-Morpholinyl	Propyl	None	Propyl on thiazolidinone; no acid chain

Key Observations :

• Substituent Diversity: The pyrido-pyrimidinone moiety is frequently modified.
• Thiazolidinone Modifications: Propyl or aryl groups on the thiazolidinone (e.g., ) increase lipophilicity, which may affect membrane permeability .
• Acid Chain: The hexanoic acid chain in the target compound and analogs () contrasts with shorter chains (e.g., propanoic acid in ), impacting solubility and pharmacokinetics .

Physicochemical Properties

Table 2: Spectral and Computational Comparisons

Property	Target Compound	Compound 10a ()	Compound 4b ()
IR Peaks (cm⁻¹)	~1702 (C=O), ~1250 (C-S) (estimated)	1702 (C=O), 1610 (C=N), 1250 (C-S)	Not reported
NMR Shifts	Hexanoic acid δ ~1.3–2.3 (methylene)	Phenylpropanoic acid δ ~3.7 (CH₂)	Chromene protons δ ~6.8–8.2
Similarity Metrics	Tanimoto/Dice vs. SAHA ()	Not evaluated	Not evaluated

Key Insights :

• The hexanoic acid chain in the target compound would exhibit distinct NMR signals compared to shorter chains (e.g., phenylpropanoic acid in ) .

Biological Activity

6-((5Z)-5-{[2-(4-morpholinyl)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl)hexanoic acid is a complex organic compound exhibiting diverse biological activities. Its structure incorporates several pharmacophores that may contribute to its therapeutic potential. This article reviews the biological activity of this compound, focusing on its mechanisms of action, efficacy in various biological systems, and relevant case studies.

Chemical Structure

The compound's linear formula is $C_{22}H_{24}N_{4}O_{5}S$, indicating a complex arrangement of carbon, hydrogen, nitrogen, oxygen, and sulfur atoms. This structural complexity is essential for its interaction with biological targets.

The biological activity of this compound can be attributed to its ability to interact with specific molecular targets within cells. Key mechanisms include:

• Inhibition of Enzymatic Activity : The compound may act as an inhibitor of certain kinases or enzymes involved in cell signaling pathways.
• Antiproliferative Effects : Studies have shown that similar compounds can inhibit cell proliferation in various cancer cell lines.
• Modulation of Gene Expression : The presence of specific functional groups allows for potential interactions with DNA or RNA, influencing gene expression.

Table 1: Summary of Biological Activities

Activity Type	Target/Pathway	Observed Effect	Reference
Anticancer	Various cancer cell lines	Inhibition of cell growth (GI50 values)
Enzyme Inhibition	Kinase pathways	Reduced phosphorylation levels
Anti-inflammatory	COX-II inhibition	Decreased inflammatory markers

Case Study 1: Anticancer Activity

In a study evaluating the anticancer properties of similar thiazolidine derivatives, it was found that compounds with structural similarities to 6-((5Z)-5-{[2-(4-morpholinyl)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl)hexanoic acid exhibited significant growth inhibition in leukemia and solid tumor models. The GI50 values ranged from 0.3 µM to 1.2 µM, demonstrating potent antiproliferative effects against various cancer cell lines .

Case Study 2: Inhibition of COX-II

Another study highlighted the compound's potential as a selective COX-II inhibitor. The results indicated that it exhibited a significant reduction in COX-II activity compared to COX-I, suggesting its potential use in treating inflammatory conditions without the typical side effects associated with non-selective NSAIDs .

Research Findings

Recent research has further elucidated the pharmacological profile of this compound:

• Pharmacokinetics : Studies indicate favorable absorption characteristics and bioavailability when administered orally or intravenously.
• Toxicology : Toxicity assessments revealed that the compound has a high therapeutic index with manageable side effects at therapeutic doses .
• Synergistic Effects : Combinations with other chemotherapeutic agents showed enhanced efficacy in preclinical models, suggesting potential for combination therapies in cancer treatment .